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Compound of Interest

Compound Name: Einecs 256-813-8

Cat. No.: B15178575 Get Quote

Product Name: Guanidine, cyano-, polymer with N-(2-aminoethyl)-1,2-ethanediamine CAS

Number: 50862-89-0

This technical support center provides guidance for researchers, scientists, and drug

development professionals on overcoming solubility issues with the cationic polymer,

Guanidine, cyano-, polymer with N-(2-aminoethyl)-1,2-ethanediamine (CAS 50862-89-0), and

its hydrochloride salt (CAS 70893-01-5). This polymer finds applications in water treatment,

adhesives, and chemical synthesis, where effective dissolution is crucial.[1]

Frequently Asked Questions (FAQs)
Q1: What is CAS 50862-89-0 and what are its general properties?

A1: CAS 50862-89-0 refers to Guanidine, cyano-, polymer with N-(2-aminoethyl)-1,2-

ethanediamine. It is a cationic polymer with a high charge density.[1] It is also available as a

hydrochloride salt under CAS number 70893-01-5.[1][2] While specific physical properties like

melting and boiling points are not consistently available, its applications suggest it is

processable in solution.[1]

Q2: I am having trouble dissolving this polymer in water. Is it soluble?

A2: While specific quantitative data for the solubility of this polymer in water is not readily

available in public literature[3], its use as a flocculant and coagulant in water treatment

suggests that it has at least some degree of water solubility or dispersibility.[1] The related
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monomer, 2-cyanoguanidine, is soluble in hot water.[4] It is possible that the polymer form has

more limited solubility.

Q3: What other polar solvents can I try?

A3: Based on the solubility of the related compound 2-cyanoguanidine, which is somewhat

soluble in methanol and ethanol[4], these solvents are reasonable alternatives to explore for

the polymer. Dimethyl sulfoxide (DMSO) is another powerful polar aprotic solvent that is often

effective for dissolving polymers.

Q4: Does temperature affect the solubility of this polymer?

A4: For many polymers, increasing the temperature can significantly improve solubility by

increasing the kinetic energy of both the solvent and polymer molecules. Gentle heating of the

solvent while attempting to dissolve the polymer is a recommended troubleshooting step.

However, be cautious of potential degradation at high temperatures.

Q5: Can pH be adjusted to improve solubility?

A5: Given that this is a cationic polymer, the pH of the solvent can play a crucial role in its

solubility. In acidic conditions (lower pH), the amine groups in the polymer backbone will be

protonated, which can enhance its interaction with polar solvents like water and potentially

increase solubility. Conversely, in basic conditions (higher pH), the polymer may become less

soluble.

Troubleshooting Guides
Issue: Polymer does not dissolve in water at room
temperature.
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Start: Polymer suspension in water

Increase agitation (magnetic stirrer, vortex)

Gently heat the solution (e.g., 40-60°C)

Gradually acidify the solution (e.g., with dilute HCl)

Polymer dissolves

Success

Polymer remains insoluble

Failure

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving the polymer in water.

Issue: Polymer forms clumps or a gel-like substance.
This is a common issue with high molecular weight polymers. The outer layer of a particle can

hydrate and swell, preventing the solvent from penetrating to the core.
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Start: Polymer clumping

Slowly add polymer to vigorously agitated solvent

Break up clumps mechanically (e.g., with a spatula or sonication)

Allow solution to stir for an extended period (several hours to overnight)

Homogeneous solution

Success

Clumps persist

Failure

Click to download full resolution via product page

Caption: Protocol to prevent and address polymer clumping.

Experimental Protocols
Protocol 1: General Method for Attempting Dissolution
in a Polar Solvent

Solvent Selection: Choose a polar solvent (e.g., deionized water, ethanol, methanol, or

DMSO).

Preparation: Place the desired volume of solvent in a clean beaker or flask with a magnetic

stir bar.

Polymer Addition: While vigorously stirring the solvent, slowly and incrementally add the

powdered polymer to the vortex. This helps to disperse the particles and prevent clumping.
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Observation and Agitation: Continue stirring and observe for signs of dissolution. If the

polymer does not dissolve readily, cover the container to prevent solvent evaporation and

continue stirring for several hours.

Heating (Optional): If the polymer remains insoluble, gently heat the solution on a hot plate

with stirring. Start with a low temperature (e.g., 40°C) and gradually increase if necessary.

Monitor the solution closely for any changes in appearance.

pH Adjustment (for Aqueous Solutions): If using water as the solvent and the polymer is still

not dissolved, try adjusting the pH. Slowly add a dilute acid (e.g., 0.1 M HCl) dropwise while

monitoring the pH and observing for any changes in solubility.

Protocol 2: Small-Scale Solubility Testing
To conserve material, it is advisable to perform small-scale solubility tests first.

Aliquot Solvents: In separate small, sealable vials, place a small, measured amount of the

polymer (e.g., 1-5 mg).

Add Solvents: To each vial, add a small volume of a different polar solvent (e.g., 1 mL of

water, ethanol, and DMSO).

Agitate: Securely cap the vials and agitate them using a vortex mixer or shaker at room

temperature for several hours.

Observe: Visually inspect the vials for signs of dissolution (clarity of the solution).

Heating: If the polymer is not soluble at room temperature, place the vials in a heated shaker

or water bath and observe any changes.

Data Summary
While specific quantitative solubility data for CAS 50862-89-0 is not available in the reviewed

literature, the table below summarizes the known solubility of a related compound, 2-

cyanoguanidine, which can serve as a preliminary guide.
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Solvent Solubility of 2-Cyanoguanidine

Hot Water Soluble[4]

Methanol Somewhat Soluble[4]

Ethanol Somewhat Soluble[4]

Nonpolar Solvents Not Soluble[4]

Disclaimer: The information provided in this technical support center is for guidance purposes

only. It is based on general principles of polymer chemistry and available data on related

compounds. Researchers should always perform their own experiments to determine the

optimal dissolution conditions for their specific application and batch of CAS 50862-89-0.

Always consult the Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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